4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid

• IUPAC Name: 4-(8-methoxy-3-oxochromeno[2,3-c]pyrazol-2-yl)benzoic acid
• InChI: InChI=1S/C18H12N2O5/c1-24-14-4-2-3-11-9-13-16(25-15(11)14)19-20(17(13)21)12-7-5-10(6-8-12)18(22)23/h2-9H,1H3,(H,22,23)
• InChI Key: WGEFYRXHIQZOKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC3=NN(C(=O)C3=C2)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C18H12N2O5
• Molecular Weight: 336.3 g/mol

Description

4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid (MOCP) is an important organic compound that has been extensively studied due to its potential applications in the pharmaceutical and biomedical industries. It is a member of the class of compounds known as chromeno[2,3-c]pyrazol-2-ylbenzoic acids, which are characterized by their high structural complexity and interesting biological properties. The synthesis of MOCP has been reported in the literature, and it has been used in a variety of scientific research applications, including the study of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has been studied for its potential applications in the pharmaceutical and biomedical industries. It has been used in a variety of scientific research applications, including the study of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In particular, it has been studied for its potential anti-cancer and anti-inflammatory activities, as well as its ability to modulate the activity of enzymes involved in the biosynthesis of hormones. Additionally, 4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has been studied for its potential to inhibit the growth of bacteria and fungi, and to act as an antioxidant.

Mechanism of Action

4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins and other inflammatory mediators. By inhibiting the activity of COX-2, 4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid can reduce inflammation and pain. In addition, 4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has been found to inhibit the activity of the enzyme aromatase, which is involved in the biosynthesis of estrogen. By inhibiting the activity of aromatase, 4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid can reduce the levels of estrogen in the body, which can reduce the risk of certain types of cancer.
Biochemical and Physiological Effects
4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to inhibit the growth of bacteria and fungi. Additionally, it has been found to modulate the activity of enzymes involved in the biosynthesis of hormones, and to reduce the levels of estrogen in the body. Furthermore, 4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has been found to possess antioxidant properties, which may be beneficial for the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and can be made in large quantities. Additionally, it is relatively inexpensive and can be stored for long periods of time. However, one of the main limitations is that it is highly toxic, and therefore must be handled with caution.

Future Directions

4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid has a wide range of potential applications, and there are many future directions that can be explored. One potential direction is to further explore its potential anti-cancer and anti-inflammatory activities. Additionally, further research could be done to explore its potential to inhibit the growth of bacteria and fungi, and to act as an antioxidant. Furthermore, research could be done to explore its ability to modulate the activity of enzymes involved in the biosynthesis of hormones, and to reduce the levels of estrogen in the body. Finally, research could be done to explore its potential use as a drug delivery system.

Synthesis Methods

4-{8-methoxy-3-oxo-2H,3H-chromeno[2,3-c]pyrazol-2-yl}benzoic acid can be synthesized by a variety of methods, including the condensation of 8-methoxy-3-oxo-2H,3H-chromene and 2,3-dihydro-2,3-dihydroxybenzoic acid, the reaction of 2,3-dihydroxybenzoic acid and 8-methoxy-3-oxo-2H,3H-chromene, and the reaction of 2,3-dihydroxybenzoic acid and 8-methoxy-3-oxo-2H,3H-chromene-4-carboxylic acid. The most commonly used method is the condensation of 8-methoxy-3-oxo-2H,3H-chromene and 2,3-dihydro-2,3-dihydroxybenzoic acid, which is a two-step reaction. The first step involves the formation of an imine intermediate, which is then hydrolyzed to form the desired product.